

# HPLC analytical method for Itraconazole Impurity B quantification

**Author:** BenchChem Technical Support Team. **Date:** May 2026

## Compound of Interest

Compound Name: Itraconazole Impurity B

CAS No.: 854372-77-3

Cat. No.: B601391

[Get Quote](#)

An Application Note for the Quantification of **Itraconazole Impurity B** using a Stability-Indicating HPLC Method

## Introduction: The Analytical Imperative for Itraconazole Purity

Itraconazole is a broad-spectrum triazole antifungal agent widely used for treating a range of fungal infections.[1] As a synthetic compound, its manufacturing process can lead to the formation of related substances or impurities.[2] One such critical impurity is Itraconazole EP Impurity B, also known as the Itraconazole N4-Isomer.[3][4] This impurity is a positional isomer of Itraconazole, differing in the attachment point of a triazole ring.[3] Regulatory bodies like the European Pharmacopoeia (EP) mandate strict control over this and other specified impurities to ensure the safety and efficacy of the final drug product.[5]

The objective of pharmaceutical analysis in this context is not merely to confirm the presence of the active pharmaceutical ingredient (API), but to rigorously quantify any impurities. A robust, accurate, and precise analytical method is therefore indispensable. This application note details a stability-indicating High-Performance Liquid Chromatography (HPLC) method for the

quantification of **Itraconazole Impurity B**. The method is designed and validated to be specific and sensitive, capable of separating Impurity B from the main Itraconazole peak and other potential degradation products, ensuring its suitability for routine quality control and stability studies.[6]

## Methodological Rationale: Designing a Fit-for-Purpose HPLC Protocol

The development of a successful HPLC method hinges on the careful selection of chromatographic parameters tailored to the physicochemical properties of the analyte and its related substances. Itraconazole and its impurities are relatively non-polar molecules, making reversed-phase chromatography the logical choice.

- **Column Chemistry:** A C18 (octadecylsilane) stationary phase is selected for its hydrophobic character, which provides strong retention for non-polar compounds like Itraconazole. The high surface area and carbon load of modern C18 columns ensure high-resolution separation.
- **Mobile Phase Selection:** The mobile phase consists of an aqueous buffer and an organic modifier. An acidic buffer (e.g., ammonium phosphate adjusted to an acidic pH) is often used to suppress the ionization of the basic nitrogen atoms in the Itraconazole molecule, leading to sharper, more symmetrical peaks. Acetonitrile is chosen as the organic modifier due to its strong elution strength and low UV cutoff, which is critical for sensitive detection.[7] A gradient elution is employed to ensure that both the less retained impurities and the highly retained Itraconazole peak are eluted within a reasonable timeframe with optimal resolution.
- **Detection Wavelength:** The UV detection wavelength is selected based on the UV absorbance spectra of both Itraconazole and Impurity B. A wavelength of 225 nm is often used as it provides a good response for both the API and its related substances as specified in pharmacopeial methods.[5]

This systematic approach ensures the development of a method that is not only effective but also scientifically sound and justifiable.

## Experimental Protocol

## Instrumentation and Chromatographic Conditions

The following table summarizes the instrumental setup and optimized conditions for the analysis.


| Parameter            | Specification                                                                                                                   |
|----------------------|---------------------------------------------------------------------------------------------------------------------------------|
| HPLC System          | Agilent 1200 RRLC Series or equivalent UPLC/HPLC system with a gradient pump, autosampler, column oven, and PDA/UV detector.[8] |
| Column               | C18, 100 mm x 4.6 mm, 3 µm particle size (e.g., ThermoHypersil BDS C18).[7]                                                     |
| Mobile Phase A       | 0.08M Tetrabutylammonium Hydrogen Sulfate. [7][9]                                                                               |
| Mobile Phase B       | Acetonitrile (HPLC Grade).                                                                                                      |
| Gradient Program     | Time (min)                                                                                                                      |
| 0.0                  |                                                                                                                                 |
| 12.0                 |                                                                                                                                 |
| 15.0                 |                                                                                                                                 |
| 20.0                 |                                                                                                                                 |
| Flow Rate            | 1.5 mL/min.[7]                                                                                                                  |
| Column Temperature   | 30 °C.[10]                                                                                                                      |
| Detection Wavelength | 225 nm.[5]                                                                                                                      |
| Injection Volume     | 10 µL.                                                                                                                          |
| Run Time             | 20 minutes.                                                                                                                     |

## Preparation of Solutions

- Diluent: Methanolic Hydrochloric Acid (Prepare by mixing methanol and hydrochloric acid in an appropriate ratio, e.g., as specified in the European Pharmacopoeia).[\[5\]](#)
- Standard Stock Solution (Itraconazole): Accurately weigh and transfer about 25 mg of USP Itraconazole RS into a 50 mL volumetric flask. Add approximately 30 mL of Diluent, sonicate to dissolve, and dilute to volume with Diluent.
- Impurity B Stock Solution: Accurately weigh and transfer about 5 mg of **Itraconazole Impurity B** RS into a 100 mL volumetric flask. Add approximately 70 mL of Diluent, sonicate to dissolve, and dilute to volume with Diluent.
- System Suitability Solution (Spiked Standard): Prepare a solution containing a known concentration of Itraconazole (e.g., 0.1 mg/mL) and spike it with Impurity B and other relevant impurities at the specification limit (e.g., 0.3%). The USP Itraconazole System Suitability Mixture RS can also be used.[\[11\]](#)[\[12\]](#)
- Sample Solution (Test Solution): Accurately weigh and transfer a quantity of the test substance equivalent to 100 mg of Itraconazole into a 100 mL volumetric flask. Add approximately 70 mL of Diluent, sonicate for 15 minutes to dissolve, and dilute to volume with Diluent.[\[5\]](#)

## Method Validation: A Cornerstone of Trustworthiness

Validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose. The protocol described here must be validated in accordance with the International Council for Harmonisation (ICH) Q2(R1) guidelines.[\[13\]](#)[\[14\]](#)[\[15\]](#)



[Click to download full resolution via product page](#)

Caption: Logical workflow for HPLC method validation according to ICH Q2(R1) guidelines.

## Specificity (Forced Degradation)

Specificity is the ability to assess the analyte unequivocally in the presence of components that may be expected to be present, such as impurities, degradants, or matrix components.<sup>[15]</sup> To demonstrate this, forced degradation studies are performed on the Itraconazole drug substance.<sup>[16][17]</sup>

- Protocol: Expose the Itraconazole sample to acidic (0.1 N HCl), basic (0.1 N NaOH), oxidative (30% H<sub>2</sub>O<sub>2</sub>), thermal (80°C), and photolytic (UV light) stress conditions.<sup>[6][10][18]</sup>
- Analysis: Analyze the stressed samples alongside an unstressed sample. The method is considered specific if Impurity B and any formed degradation products are well-resolved from

the main Itraconazole peak (Resolution > 2.0). Peak purity analysis using a PDA detector should be performed to confirm that the analyte peak is spectrally pure.[7]

## System Suitability

Before commencing any validation or routine analysis, the suitability of the chromatographic system must be verified.

| Parameter              | Acceptance Criteria                                | Rationale                         |
|------------------------|----------------------------------------------------|-----------------------------------|
| Tailing Factor (T)     | $T \leq 2.0$ for the Itraconazole peak             | Ensures peak symmetry.            |
| Theoretical Plates (N) | $N \geq 2000$ for the Itraconazole peak            | Measures column efficiency.       |
| % RSD of Peak Area     | $\leq 2.0\%$ for 5 replicate injections            | Demonstrates injection precision. |
| Resolution (Rs)        | $R_s \geq 2.0$ between Impurity B and Itraconazole | Confirms separation capability.   |

## Linearity

Linearity demonstrates a proportional relationship between the concentration of the analyte and the detector response.

- Protocol: Prepare a series of at least five solutions of **Itraconazole Impurity B** ranging from the Limit of Quantitation (LOQ) to 150% of the specified limit (e.g., if the limit is 0.3%, the range could be ~0.05% to 0.45%).
- Analysis: Plot the peak area against the concentration and perform a linear regression analysis.
- Acceptance Criteria: The correlation coefficient ( $r^2$ ) should be  $\geq 0.999$ .

## Accuracy (% Recovery)

Accuracy is determined by applying the method to samples to which a known amount of the impurity has been added.

- Protocol: Spike a sample of Itraconazole with Impurity B at three different concentration levels (e.g., 50%, 100%, and 150% of the specification limit). Prepare each level in triplicate.
- Analysis: Calculate the percentage recovery of the added impurity.
- Acceptance Criteria: The mean recovery should be within 98.0% to 102.0%.[\[19\]](#)

## Precision

Precision expresses the closeness of agreement between a series of measurements obtained from multiple samplings of the same homogeneous sample.

- Repeatability (Intra-day Precision): Analyze six replicate samples of Itraconazole spiked with Impurity B at the 100% specification level on the same day, by the same analyst.
- Intermediate Precision (Inter-day Ruggedness): Repeat the analysis on a different day, with a different analyst, or on a different instrument.
- Acceptance Criteria: The Relative Standard Deviation (%RSD) for the set of measurements should not be more than 5.0%.[\[6\]](#)

## Limit of Detection (LOD) and Limit of Quantitation (LOQ)

LOD and LOQ establish the lowest concentration of the impurity that can be reliably detected and quantified, respectively.

- Protocol: These can be determined based on the signal-to-noise ratio (S/N) of the response.
- Acceptance Criteria:
  - LOD: S/N ratio of 3:1.
  - LOQ: S/N ratio of 10:1.[\[20\]](#) The LOQ must be at or below the reporting threshold for impurities.

## Robustness

Robustness measures the capacity of the method to remain unaffected by small, deliberate variations in method parameters.

- Protocol: Introduce small changes to the method, such as:
  - Flow Rate (e.g.,  $\pm 0.1$  mL/min)
  - Column Temperature (e.g.,  $\pm 2$  °C)
  - Mobile Phase Composition (e.g.,  $\pm 2\%$  organic content)
- Analysis: Evaluate the effect on system suitability parameters (e.g., resolution, tailing factor).
- Acceptance Criteria: The system suitability criteria must still be met under all varied conditions.[\[19\]](#)

## Workflow for Routine Analysis

The following diagram illustrates the standard operating procedure for quantifying **Itraconazole Impurity B** in a test sample.

Caption: Step-by-step workflow for the routine HPLC analysis of **Itraconazole Impurity B**.

## Conclusion

This application note provides a comprehensive and scientifically grounded HPLC method for the quantification of **Itraconazole Impurity B**. The detailed protocol, from chromatographic conditions to a full validation strategy based on ICH guidelines, ensures that the method is robust, reliable, and fit for its intended purpose in a regulated pharmaceutical environment.[\[21\]](#) By explaining the rationale behind key experimental choices, this guide serves not only as a protocol but also as a training tool for researchers, scientists, and drug development professionals tasked with ensuring the quality and safety of Itraconazole.

## References

- ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. European Compliance Academy. [\[13\]](#)
- Development and validation of stability indicating RP-HPLC and UV- Spectrophotometric method for estimation of Itraconazole in bulk. Jetir.Org. [\[16\]](#)
- Stability-indicating method development and validation of itraconazole and terbinafine hcl in bulk and pharmaceutical tablet dosage form. SciSpace. [\[10\]](#)
- Stability Indicating RP-HPLC Method For Determination Of Itraconazole In Bulk Drug And In Capsule Dosage Form. ResearchGate. [\[6\]](#)
- Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. U.S. Food and Drug Administration. [\[14\]](#)
- Q2(R1) Validation of Analytical Procedures: Text and Methodology. U.S. Food and Drug Administration. [\[15\]](#)
- Quality Guidelines. International Council for Harmonisation.
- Revised ICH Guideline Q2(R1) On Validation Of Analytical Procedures. Starodub. [\[21\]](#)
- Stability Indicating RP-HPLC Method for Estimation of Itraconazole and Terbinafine in Bulk and Tablet Dosage Forms. International Journal of Pharmacy and Biological Sciences. [\[20\]](#)
- Development and Validation of Itraconazole capsule by using HPLC. ChemRxiv.
- Itraconazole EP Impurity B. SynZeal. [\[3\]](#)
- A new development and validated RP-HPLC method for the assay and related substances of Itraconazole in capsule dosage. Global Journal of Pharmacy & Pharmaceutical Sciences. [\[7\]](#)
- Itraconazole EP Impurity B | CAS 854372-77-3. Veeprho. [\[4\]](#)
- ISOLATION AND CHARACTERIZATION OF TWO NOVEL DEGRADANT PRODUCTS IN ITRACONAZOLE BY USING PREP-HPLC, HRMS AND NMR. International Journal of Applied Pharmaceutics. [\[17\]](#)

- Stability-indicating high-performance thin-layer chromatographic method for analysis of itraconazole in bulk drug and in pharmaceutical dosage form. PMC - NIH. [18]
- Itraconazole EP Impurity B | CAS No- 854372-77-3. Simson Pharma Limited.
- Itraconazole EP Impurity B | 854372-77-3. Chemicea.
- ITRACONAZOLE Itraconazolum. EDQM. [5]
- Itraconazole and Impurities. BOC Sciences. [2]
- Itraconazole EP Impurity B. Briti Scientific.
- Rapid Liquid Chromatographic Determination of Itraconazole and its Production Impurities. ResearchGate. [8]
- Itraconazole | C<sub>35</sub>H<sub>38</sub>Cl<sub>2</sub>N<sub>8</sub>O<sub>4</sub> | CID 55283. PubChem - NIH. [1]
- Itraconazole EP Impurity B. Allmpus.
- Different HPLC analysis method of itraconazole. Journal of Chemical and Pharmaceutical Research. [22]
- Development and validation of an RP-HPLC method for the quantitative estimation of itraconazole in bulk and capsule dosage forms. International Journal of Science and Research Archive. [19]
- Development of validated RP-HPLC method for the estimation of Itraconazole in pure and pharmaceutical dosage form. International Journal of Pharmacy & Technology. [23]
- Itraconazole Capsules. USP-NF. [11]
- Itraconazole. USP-NF. [12]
- Optimization of USP Monograph for Itraconazole. HALO Columns. [9]

**Need Custom Synthesis?**

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## Sources

- 1. Itraconazole | C<sub>35</sub>H<sub>38</sub>Cl<sub>2</sub>N<sub>8</sub>O<sub>4</sub> | CID 55283 - PubChem [[pubchem.ncbi.nlm.nih.gov](https://pubchem.ncbi.nlm.nih.gov)]
- 2. bocsci.com [[bocsci.com](https://bocsci.com)]
- 3. Itraconazole EP Impurity B | 854372-77-3 | SynZeal [[synzeal.com](https://synzeal.com)]
- 4. veeprho.com [[veeprho.com](https://veeprho.com)]
- 5. drugfuture.com [[drugfuture.com](https://drugfuture.com)]
- 6. researchgate.net [[researchgate.net](https://researchgate.net)]
- 7. ijrpb.com [[ijrpb.com](https://ijrpb.com)]
- 8. researchgate.net [[researchgate.net](https://researchgate.net)]
- 9. halocolumns.com [[halocolumns.com](https://halocolumns.com)]
- 10. scispace.com [[scispace.com](https://scispace.com)]
- 11. uspnf.com [[uspnf.com](https://uspnf.com)]
- 12. Itraconazole [[doi.usp.org](https://doi.usp.org)]
- 13. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology - ECA Academy [[gmp-compliance.org](https://gmp-compliance.org)]
- 14. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry | FDA [[fda.gov](https://fda.gov)]
- 15. fda.gov [[fda.gov](https://fda.gov)]
- 16. jetir.org [[jetir.org](https://jetir.org)]
- 17. Bot Verification [[rasayanjournal.co.in](https://rasayanjournal.co.in)]
- 18. Stability-indicating high-performance thin-layer chromatographic method for analysis of itraconazole in bulk drug and in pharmaceutical dosage form - PMC [[pmc.ncbi.nlm.nih.gov](https://pmc.ncbi.nlm.nih.gov)]
- 19. journalijsra.com [[journalijsra.com](https://journalijsra.com)]
- 20. ijpbs.com [[ijpbs.com](https://ijpbs.com)]

- [21. starodub.nl \[starodub.nl\]](#)
- [22. jocpr.com \[jocpr.com\]](#)
- [23. ajpaonline.com \[ajpaonline.com\]](#)
- To cite this document: BenchChem. [HPLC analytical method for Itraconazole Impurity B quantification]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b601391/docs#hplc-analytical-method-for-itraconazole-impurity-b-quantification\]](https://www.benchchem.com/product/b601391/docs#hplc-analytical-method-for-itraconazole-impurity-b-quantification)

---

#### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

#### Contact

Address: 3281 E Guasti Rd  
Ontario, CA 91761, United States  
Phone: (601) 213-4426  
Email: [info@benchchem.com](mailto:info@benchchem.com)

[Contact our Ph.D. Support Team for a compatibility check](#)

